Cas no 678541-90-7 (<br>3-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine)

• Product Name: <br>3-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine
• CAS No: 678541-90-7
• MF: C₂₀H₁₃BrClFN₄S
• MW: 475.764424085617
• CID: 3051340
• PubChem ID: 2060105
• Update Time: 2025-04-21

<br>3-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine
• 3-[4-(4-bromophenyl)-5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• 3-(4-(4-BR-PH)-5-((2-CHLORO-6-FLUOROBENZYL)THIO)-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE
• 3-{4-(4-bromophenyl)-5-[(2-chloro-6-fluorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• STK844886
• 3-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• AKOS002192281
• 678541-90-7
• 643-247-5
• 3-{4-(4-bromophenyl)-5-[(2-chloro-6-fluorobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C20H13BrClFN4S/c21-14-6-8-15(9-7-14)27-19(13-3-2-10-24-11-13)25-26-20(27)28-12-16-17(22)4-1-5-18(16)23/h1-11H,12H2
• InChI Key： ZCIKGOOGCFABFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 473.97169Da
• Monoisotopic Mass: 473.97169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 68.9Ų